Cas no 74103-06-3 (rac Ketorolac)

• Product Name: rac Ketorolac
• CAS No: 74103-06-3
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD00864281
• CID: 59548
• PubChem ID: 3826
• Update Time: 2026-05-14

rac Ketorolac Chemical and Physical Properties

Names and Identifiers

• 5-Benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid
• Ketoralac
• Ketorolac
• RS37619
• Acular
• Dolac
• Fluoxetin
• KETOROLAC-D5
• Lixidol
• Tm-asyn
• Toratex
• Ketorolac trometamol for peak identification
• Ketorolaco
• Ketorolacum
• Ketorolacum [Latin]
• Ketorolaco [Spanish]
• (+-)-Ketorolac
• Ketorolac [INN:BAN]
• RS 37619
• (+-)-5-Benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid
• Toradol (TN)
• OZWKMVRBQXNZKK-UHFFFAOYSA-N
• 1H-Pyrrolizine-1-carboxylic acid, 5-benzoyl-2,3-dihydro-
• Macril
• 5-(phenylcarbonyl)-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid
• 1H-Pyrrolizine-1-carboxylic acid, 2,3-dihydro
• rac Ketorolac

• MDL： MFCD00864281
• Inchi： 1S/C15H13NO3/c17-14(10-4-2-1-3-5-10)13-7-6-12-11(15(18)19)8-9-16(12)13/h1-7,11H,8-9H2,(H,18,19)
• InChI Key： OZWKMVRBQXNZKK-UHFFFAOYSA-N
• SMILES： O([H])C(C1([H])C2=C([H])C([H])=C(C(C3C([H])=C([H])C([H])=C([H])C=3[H])=O)N2C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 260.12100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.9

Experimental Properties

• Color/Form: Crystallized from ethyl acetate diethyl ether.
• Melting Point: 160-161 ºC
• Boiling Point: 223.7°C at 760 mmHg
• PSA: 59.30000
• LogP: 2.29100
• pka: 3.49 ±0.02(at 25℃)

rac Ketorolac Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：3249
• Packing Group：II
• Hazard Level：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：II
• Toxicity：LD50 orally in mice: ~200 mg/kg (Rooks)
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Packing Group：II
• Safety Term：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters